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Compound of Interest

Compound Name: N,N-Dimethylacrylamide

Cat. No.: B038588

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical procedures for the handling and
disposal of N,N-Dimethylacrylamide, a compound requiring meticulous management due to
its potential health hazards. Adherence to these guidelines is critical to ensure a safe laboratory
environment and compliance with regulatory standards.

Hazard Identification and Exposure Limits

N,N-Dimethylacrylamide is classified as a hazardous substance. It is toxic if swallowed or in
contact with skin and can cause serious eye damage.[1][2] It is crucial to be aware of its
physical and chemical properties to handle it safely.
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Property Value Source
Appearance Colorless liquid [3]
Odor Odorless [4]
Melting Point -40 °C [3]
Boiling Point 80 - 81 °C at 27 hPa [3]
Flash Point 70 °C [3]
Water Solubility 152 g/L at 25 °C (miscible) [3]
Vapor Pressure 0.65 hPa at 20 °C [3]
Exposure Limits Value Source

OSHA PEL Not established
ACGIH TLV Not established
NIOSH REL Not established

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure.
The selection of appropriate PPE is the final and crucial barrier against chemical exposure.
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PPE Category

Specific Recommendations

Rationale

Hand Protection

Wear chemical-resistant
gloves. Nitrile or neoprene
gloves are generally
recommended.[5] For
prolonged or frequent contact,
a glove with a protection class
of 5 or higher (breakthrough
time > 240 minutes) is advised.
For brief contact, a protection
class of 3 or higher (> 60
minutes) is recommended.[6]
Always inspect gloves for
degradation or punctures

before and during use.

Prevents skin absorption,

which can be fatal.[3]

Eye and Face Protection

Chemical safety goggles that
meet OSHA's 29 CFR
1910.133 or European
Standard EN166 are required.
[5][7] A face shield should be
worn in situations with a high

risk of splashing.

Protects against serious eye
damage.[1][2]

Skin and Body Protection

Wear a lab coat. For larger
quantities or significant spill
risk, a chemical-resistant apron
is necessary to provide a
barrier against accidental

spills.[5]

Minimizes skin contact and
contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used,
particularly when handling the
substance outside of a
chemical fume hood.[7] The

specific type of respirator and

Prevents inhalation of harmful

vapors or aerosols.
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cartridge should be selected
based on the potential airborne
concentration and in
accordance with a formal

respiratory protection program.

[2](8]

Operational Plan: Step-by-Step Handling Procedure

This section outlines a systematic approach to handling N,N-Dimethylacrylamide to minimize
risk.

Preparation

o Designated Area: Conduct all work with N,N-Dimethylacrylamide in a designated area,
such as a chemical fume hood, to control vapor inhalation.[1]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.

o Gather Materials: Assemble all necessary equipment, including PPE, spill containment
materials (such as absorbent pads), and waste containers before starting work.

o Review Safety Data Sheet (SDS): Before the first use, thoroughly read and understand the
SDS for N,N-Dimethylacrylamide.

Handling

« Don PPE: Put on all required personal protective equipment as specified in the table above.
e Weighing and Transferring:

o To minimize the generation of aerosols, perform all weighing and transferring of N,N-
Dimethylacrylamide inside a chemical fume hood.

o Use a dedicated, clean spatula for solid transfers.
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o When preparing solutions, add the solvent to the container with the pre-weighed N,N-
Dimethylacrylamide.[5]

e Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the designated handling area.
[1][7] Avoid breathing vapors.

e Prevent Contamination: Keep containers of N,N-Dimethylacrylamide tightly closed when
not in use.

Post-Handling

e Decontamination:

o Wipe down the work surface and any equipment used with an appropriate
decontaminating agent.

o Remove and dispose of contaminated gloves properly.

o Wash hands and any exposed skin thoroughly with soap and water after handling the
chemical.[7]

o Storage: Store N,N-Dimethylacrylamide in a cool, dry, well-ventilated area away from
incompatible materials such as strong oxidizing agents.[7][9]

Disposal Plan: Step-by-Step Procedures

Proper disposal of N,N-Dimethylacrylamide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

» Hazardous Waste: All N,N-Dimethylacrylamide waste, including unused product and
contaminated materials, must be treated as hazardous waste.[5]

o Waste Containers:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be compatible with N,N-Dimethylacrylamide.[10]
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o Keep the waste container closed except when adding waste.

o Store the waste container in a designated satellite accumulation area with secondary
containment.

Disposal of Contaminated Materials

o PPE: Dispose of all used gloves, disposable lab coats, and other contaminated protective
equipment as hazardous waste.

o Labware: Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact
with N,N-Dimethylacrylamide must be collected as hazardous waste.

o Spill Debris: Any materials used to clean up spills of N,N-Dimethylacrylamide (e.g.,
absorbent pads, vermiculite) must be disposed of as hazardous waste.

Final Disposal

» Waste Pickup: Arrange for the collection of the hazardous waste container by your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

e Labeling: Ensure the hazardous waste container is accurately labeled with the full chemical
name and a description of the contents.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation

Immediate Actions

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing.

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9]

Inhalation

Move the affected person to fresh air. If
breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[9]

Spill

Evacuate the area. If the spill is small and you
are trained to do so, contain the spill with an
inert absorbent material (e.g., vermiculite, sand).
[6] Prevent the spill from entering drains. For
large spills, or if you are not comfortable
cleaning it up, contact your institution's EHS

department immediately.

Workflow for Handling and Disposal of N,N-

Dimethylacrylamide
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Workflow for N,N-Dimethylacrylamide Handling and Disposal
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Caption: Workflow for N,N-Dimethylacrylamide Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Handling and Disposal of N,N-Dimethylacrylamide:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038588#personal-protective-equipment-for-handling-
n-n-dimethylacrylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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